N-1,3-benzodioxol-5-yl-N'-(5-methyl-3-isoxazolyl)urea

• IUPAC Name: 1-(1,3-benzodioxol-5-yl)-3-(5-methyl-1,2-oxazol-3-yl)urea
• InChI: InChI=1S/C12H11N3O4/c1-7-4-11(15-19-7)14-12(16)13-8-2-3-9-10(5-8)18-6-17-9/h2-5H,6H2,1H3,(H2,13,14,15,16)
• InChI Key: FURLNIFPUGZFGH-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NO1)NC(=O)NC2=CC3=C(C=C2)OCO3
• Molecular Formula: C12H11N3O4
• Molecular Weight: 261.23 g/mol

Description

N-1,3-benzodioxol-5-yl-N'-(5-methyl-3-isoxazolyl)urea, also known as MDL-100,173, is a synthetic compound that has been extensively studied for its potential therapeutic applications. This compound belongs to the class of urea derivatives and has shown promising results in various scientific research studies.

Mechanism of Action

The mechanism of action of N-1,3-benzodioxol-5-yl-N'-(5-methyl-3-isoxazolyl)urea is not fully understood. However, it has been suggested that it acts by modulating the activity of the GABA-A receptor, which is responsible for the regulation of neuronal excitability. It has also been shown to inhibit the reuptake of serotonin and norepinephrine, which are neurotransmitters involved in the regulation of mood and anxiety.
Biochemical and Physiological Effects:
N-1,3-benzodioxol-5-yl-N'-(5-methyl-3-isoxazolyl)urea has been shown to produce a range of biochemical and physiological effects. It has been shown to increase the levels of GABA in the brain, which results in a reduction in neuronal excitability. Additionally, it has been shown to increase the levels of serotonin and norepinephrine in the brain, which results in an improvement in mood and anxiety.

Advantages and Limitations for Lab Experiments

N-1,3-benzodioxol-5-yl-N'-(5-methyl-3-isoxazolyl)urea has several advantages for lab experiments. It is a synthetic compound that can be easily synthesized in the laboratory. Additionally, it has been extensively studied for its potential therapeutic applications, which makes it a valuable tool for scientific research. However, one limitation is that the mechanism of action of N-1,3-benzodioxol-5-yl-N'-(5-methyl-3-isoxazolyl)urea is not fully understood, which makes it difficult to interpret the results of experiments.

Future Directions

There are several future directions for the study of N-1,3-benzodioxol-5-yl-N'-(5-methyl-3-isoxazolyl)urea. One potential direction is to further investigate its potential therapeutic applications in the treatment of neurodegenerative disorders, such as Parkinson's disease and Alzheimer's disease. Additionally, it may be valuable to study its potential use in the treatment of other psychiatric disorders, such as schizophrenia and bipolar disorder. Finally, further studies are needed to fully understand the mechanism of action of N-1,3-benzodioxol-5-yl-N'-(5-methyl-3-isoxazolyl)urea, which may lead to the development of new and more effective therapies.

Synthesis Methods

The synthesis of N-1,3-benzodioxol-5-yl-N'-(5-methyl-3-isoxazolyl)urea involves the reaction of 5-methyl-3-isoxazolecarboxylic acid with 1,3-benzodioxole-5-carbonyl chloride in the presence of a base. This reaction results in the formation of the intermediate, which is then reacted with urea to yield the final product.

Scientific Research Applications

N-1,3-benzodioxol-5-yl-N'-(5-methyl-3-isoxazolyl)urea has been extensively studied for its potential therapeutic applications in various scientific research studies. It has been shown to possess potent anticonvulsant, anxiolytic, and antidepressant properties. Additionally, it has been studied for its potential use in the treatment of Parkinson's disease, Alzheimer's disease, and other neurodegenerative disorders.